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Compound of Interest

Compound Name: Tataramide B

Cat. No.: B8023272 Get Quote

For Immediate Release

Researchers and laboratory personnel handling Tataramide B are advised to follow specific

safety and disposal protocols due to the compound's origin and the absence of comprehensive

safety data. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to ensure the safe management of this research

chemical.

Tataramide B is a natural product isolated from Datura stramonium, a plant known to produce

toxic tropane alkaloids. While a specific Safety Data Sheet (SDS) for Tataramide B is not

currently available, its origin necessitates that it be handled as a potentially hazardous

substance.

Summary of Known Data
Due to the limited availability of specific data for Tataramide B, a precautionary approach is

essential. The following table summarizes the currently known information.
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Property Data Source

CAS Number 187655-56-7 Chemical Supplier Data

Chemical Formula C36H36N2O8 Chemical Supplier Data

Source Datura stramonium Scientific Literature

Potential Hazards

Assumed to be toxic due to its

origin from a plant containing

tropane alkaloids. Treat as a

novel compound with unknown

toxicity.[1][2][3][4]

Inferred from Source

Experimental Protocols
Currently, no standardized experimental protocols for the specific disposal of Tataramide B
have been published. The following disposal procedure is based on best practices for handling

novel research chemicals and compounds with unknown toxicity.[5][6][7][8]

Personal Protective Equipment (PPE)
Before handling Tataramide B, all personnel must wear appropriate PPE:

Standard laboratory coat

Nitrile gloves

ANSI Z87.1-compliant safety glasses or goggles.[6]

Waste Segregation and Storage
Proper segregation and storage of Tataramide B waste are critical to prevent accidental

exposure and environmental contamination.

Waste Container: Use a designated, leak-proof, and clearly labeled hazardous waste

container. The container must be compatible with the chemical waste.
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Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "Tataramide B," and any known hazard information (e.g., "Potentially Toxic").

[7][8]

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory. Ensure it is kept closed except when adding waste. Store away from incompatible

materials.

Disposal Procedure
Collection of Waste:

Solid Waste: Collect any solid Tataramide B, contaminated labware (e.g., pipette tips,

weighing boats), and contaminated PPE in the designated hazardous waste container.

Liquid Waste: If Tataramide B is in a solvent, collect the solution in a designated

hazardous waste container for organic or aqueous waste, as appropriate. Do not mix with

other waste streams unless compatibility is confirmed.

Empty Containers: Any container that held pure Tataramide B should be considered

hazardous waste and disposed of accordingly. For containers that held dilute solutions,

triple-rinse with a suitable solvent, and collect the rinsate as hazardous waste.[5]

Requesting Disposal:

Once the waste container is full or has been in accumulation for the maximum allowable

time per institutional policy, arrange for its disposal through your institution's

Environmental Health and Safety (EHS) office or equivalent department.

Do not attempt to dispose of Tataramide B down the sink or in the regular trash.[9][10]

Visualization of Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Tataramide B.
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Caption: Workflow for the safe disposal of Tataramide B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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